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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369 Get Quote

An In-depth Technical Guide to Chromium Hydroxide Sulfate

Introduction
Chromium Hydroxide Sulfate, often referred to as basic chromium sulfate, is an inorganic

compound of significant industrial and research importance. With the general chemical formula

Cr(OH)SO₄, it is a key substance in the leather tanning industry, where it acts as a tanning

agent to stabilize collagen fibers in animal hides, enhancing their durability, flexibility, and

resistance to microbial degradation.[1][2][3] Beyond its primary role in leather production, it

serves as a precursor for other chromium compounds, a mordant in the dye industry, a

component in the manufacturing of green pigments and inks, and finds applications in ceramics

and as a catalyst.[1][2][4][5][6] This document provides a comprehensive overview of its

chemical properties, structure, synthesis, and characterization for researchers, scientists, and

professionals in drug development and materials science.

Chemical Structure and Formula
Chromium hydroxide sulfate is not a single, stoichiometrically simple compound but rather a

complex material. While often represented by the idealized formula Cr(OH)SO₄, commercial

products are typically amorphous mixtures.[5][7] These mixtures consist of complex

polynuclear chromium(III) entities bridged by hydroxide (OH⁻) and sulfate (SO₄²⁻) ligands.

The general formula for the commercial product can be expressed as Cr(OH)ₘ(SO₄)ₙ·xH₂O,

where the basicity of the salt is determined by the ratio of hydroxide to chromium.[7][8] Another
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representation for the basic sulfate, particularly in the context of tanning liquors, is

[Cr₂(H₂O)₆(OH)₄]SO₄.[9] The structure in the solid state is complex and typically amorphous,

with particles appearing glassy under a microscope.[7][8] The chromium(III) center typically

adopts an octahedral coordination sphere with water, hydroxide, and sulfate ligands.[9]

Key Identifiers:

Chemical Name: Chromium Hydroxide Sulfate[1]

Synonyms: Basic Chromium Sulfate, Basic Chromic Sulfate, Monobasic Chromium

Sulfate[5][10][11]

CAS Number: 12336-95-7[1][10][11]

Molecular Formula: CrHO₅S[12][13]

Physicochemical Properties
The physical and chemical properties of chromium hydroxide sulfate are summarized in the

table below. It is typically a green powder or crystalline solid with high water solubility.[1][6][11]

Property Value Reference(s)

Molecular Weight 165.07 g/mol [10][12][13]

Appearance
Green powder, dark green

liquid, or flakes
[1][7][11]

Density 1.25 - 1.57 g/cm³ [1][11][14]

Water Solubility 200 g/100 mL at 20°C [1][11]

Solubility in Alcohol Insoluble [6][8]

Hygroscopicity Strong [7][8]

Thermal Properties
Chromium hydroxide sulfate exhibits high thermal stability, a property crucial for its

application in ceramics and as a catalyst precursor.[1][2]
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Property Value Reference(s)

Melting Point >900°C [1][2][11]

Boiling Point 102°C (for aqueous solution) [1][2]

Thermal Decomposition

Decomposes at elevated

temperatures to release toxic

fumes of chromium and sulfur

oxides.[1][5] Calcination yields

chromium(III) oxide (Cr₂O₃);

amorphous Cr₂O₃ forms at

300°C, and crystalline phases

form at 400-500°C.

[4]

Experimental Protocols: Synthesis and
Characterization
Synthesis Methodologies
Several methods are employed for the industrial and laboratory synthesis of chromium
hydroxide sulfate.

Protocol 1: Sulfur Dioxide Reduction (Industrial Method) This is a common industrial method

involving the reduction of hexavalent chromium.[3][9]

Reaction Setup: A lead-lined or glass-lined reactor equipped with a stirrer is charged with a

solution of sodium dichromate (Na₂Cr₂O₇).

Reduction: Sulfur dioxide (SO₂) gas is bubbled through the solution. The reaction is

exothermic and should be controlled. The overall reaction is: Na₂Cr₂O₇ + 3SO₂ + H₂O →

2Cr(OH)(SO₄) + Na₂SO₄[9]

Basicity Adjustment: The basicity of the final product can be adjusted by adding a base, such

as sodium carbonate.[3][9]

Product Isolation: The resulting solution contains basic chromium sulfate and sodium sulfate.

The sodium sulfate is often left in the final product as it is inert in the tanning process.[9] The
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product is typically spray-dried to obtain a green powder.

Protocol 2: Organic Reduction Method This method uses an organic reducing agent, such as

sucrose or molasses.[7]

Acidification: Sodium dichromate mother liquor is acidified in a reactor with sodium bisulfate

solution or sulfuric acid.

Reduction: A sucrose solution is slowly added to the acidified dichromate solution under

constant stirring. The hexavalent chromium is reduced to trivalent chromium. The reaction is

kept at a boil to ensure completion.[7]

Processing: The resulting viscous, syrup-like liquid is diluted with water. It is then cooled and

crystallized to remove a portion of the sodium sulfate byproduct.[7]

Final Product: The remaining solution is concentrated or dried to yield the final basic

chromium sulfate product.

Protocol 3: Chemical Precipitation (Laboratory Scale) This method allows for controlled

synthesis in a laboratory setting.[4]

Starting Material: Prepare an aqueous solution of a chromium(III) salt, such as chromium(III)

sulfate (Cr₂(SO₄)₃).

Precipitation: Slowly add a base, such as a dilute sodium hydroxide (NaOH) solution, to the

chromium salt solution with vigorous stirring.

pH Control: Carefully monitor and maintain the pH of the solution in the range of 2 to 4. This

is critical to facilitate partial neutralization and prevent the complete precipitation of

chromium(III) hydroxide (Cr(OH)₃).[4]

Aging and Isolation: The precipitate is aged, then isolated by filtration, washed with deionized

water to remove soluble impurities, and dried under controlled conditions.

Characterization Techniques
The structure and properties of synthesized chromium hydroxide sulfate are confirmed using

various analytical techniques.
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Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the functional groups

present. Characteristic vibration bands for sulfate groups (S-O stretching) are observed

around 1122 cm⁻¹, while O-H bending modes confirm the presence of hydroxide groups.[4]

X-ray Photoelectron Spectroscopy (XPS): This technique is employed to determine the

elemental composition and, crucially, the oxidation state of chromium. The binding energy of

the Cr 2p₃/₂ peak confirms the presence of Cr(III).[4]

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): These methods

are used to study the thermal stability and decomposition pathway of the compound. They

provide quantitative data on mass loss at specific temperatures, corresponding to the loss of

water and the decomposition to chromium oxide.[15]

Visualization of Relationships and Workflows
The following diagrams illustrate the key relationships and a typical experimental workflow for

chromium hydroxide sulfate.
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Caption: Logical relationships between synthesis, properties, and applications.
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Caption: General experimental workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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